Cas no 21604-47-7 (N-Acetyl-2-methyl-butynylamine)

• Product Name: N-Acetyl-2-methyl-butynylamine
• CAS No: 21604-47-7
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 51818
• PubChem ID: 1263582
• Update Time: 2025-11-02

N-Acetyl-2-methyl-butynylamine Chemical and Physical Properties

Names and Identifiers

• 3-Acetamido-3-methyl-1-butyne
• N-(1,1-Dimethyl-2-propynyl)acetamide
• N-ACETYL-2-METHYL-BUTYNYLAMINE
• N-(1,1-dimethylprop-2-ynyl)acetamide
• N-(1,1-dimethylpropargyl)acetamide
• N-1.1-Dimethyl-2-propynyl-acetamid
• EN300-7058026
• CS-0258592
• 21604-47-7
• SCHEMBL5549500
• AKOS005617757
• XZISYAHJULRTFY-UHFFFAOYSA-N
• N-(2-methylbut-3-yn-2-yl)acetamide
• Z1187696572
• N-(1,1-Dimethyl-prop-2-ynyl)-acetamide
• N-Acetyl-2-methyl-butynylamine

• Inchi： 1S/C7H11NO/c1-5-7(3,4)8-6(2)9/h1H,2-4H3,(H,8,9)
• InChI Key： XZISYAHJULRTFY-UHFFFAOYSA-N
• SMILES： O=C(C)NC(C#C)(C)C

Computed Properties

• Exact Mass: 125.08400
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.935
• Melting Point: 102-104 ºC
• PSA: 29.10000
• LogP: 0.92520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-Acetyl-2-methyl-butynylamine

N-Acetyl-2-methyl-butynylamine (CAS No. 21604-47-7): A Comprehensive Overview

N-Acetyl-2-methyl-butynylamine (CAS No. 21604-47-7) is a specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique acetyl and butynyl functional groups, serves as a valuable intermediate in the production of various fine chemicals and bioactive molecules. Its molecular structure, which includes a terminal alkyne and an acetyl group, makes it a versatile building block for click chemistry applications and drug discovery.

The growing interest in N-Acetyl-2-methyl-butynylamine can be attributed to its role in modern synthetic chemistry. Researchers are increasingly exploring its potential in catalyzed reactions, such as copper-catalyzed azide-alkyne cycloadditions (CuAAC), which are pivotal in the development of bioconjugates and polymeric materials. This aligns with the current trend in green chemistry, where efficient and sustainable synthetic methods are highly sought after.

One of the most frequently asked questions about N-Acetyl-2-methyl-butynylamine is its stability and handling. Unlike some reactive intermediates, this compound exhibits moderate stability under standard laboratory conditions, making it a practical choice for organic synthesis. However, it should be stored in a cool, dry environment to prevent degradation. Its solubility in common organic solvents, such as dichloromethane and tetrahydrofuran, further enhances its utility in various chemical processes.

In the pharmaceutical industry, N-Acetyl-2-methyl-butynylamine is often utilized as a precursor for the synthesis of heterocyclic compounds, which are key scaffolds in many FDA-approved drugs. The compound’s ability to undergo selective transformations makes it a favorite among medicinal chemists aiming to develop novel therapeutic agents. Recent studies have also highlighted its potential in proteomics research, where it is used to modify peptides and proteins for analytical purposes.

The market demand for N-Acetyl-2-methyl-butynylamine has seen a steady rise, driven by advancements in biotechnology and material science. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of academic and industrial researchers. This compound is often listed under categories such as chemical intermediates and research chemicals in online catalogs, making it accessible to a global audience.

From an environmental perspective, N-Acetyl-2-methyl-butynylamine is considered relatively benign compared to more hazardous reagents. Its use in sustainable chemistry initiatives is being explored, particularly in reactions that minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly synthesis and green manufacturing practices.

For researchers looking to purchase N-Acetyl-2-methyl-butynylamine, it is essential to verify the supplier’s credentials and the compound’s purity. Reputable vendors typically provide detailed analytical data, including NMR spectra and HPLC chromatograms, to ensure quality. Additionally, safety data sheets (SDS) should always be reviewed to understand proper handling and disposal procedures.

In summary, N-Acetyl-2-methyl-butynylamine (CAS No. 21604-47-7) is a multifaceted compound with wide-ranging applications in organic chemistry, pharmaceuticals, and biotechnology. Its unique structural features and reactivity profile make it an indispensable tool for scientists working on cutting-edge research. As the demand for innovative chemical solutions grows, this compound is poised to play an even more significant role in the future of scientific discovery.